Cas no 4746-97-8 (1,4-Dioxaspiro[4.5]decan-8-one)

• Product Name: 1,4-Dioxaspiro[4.5]decan-8-one
• CAS No: 4746-97-8
• MF: C₈H₁₂O₃
• MW: 156.179082870483
• MDL: MFCD00010214
• CID: 45283
• PubChem ID: 567415
• Update Time: 2025-05-23

1,4-Dioxaspiro[4.5]decan-8-one Chemical and Physical Properties

Names and Identifiers

• 1,4-Dioxaspiro[4.5]decan-8-one
• 1,4-CYCLOHEXANEDIONE MONOETHYLENE KETAL
• 1,4-DIOXASPIRO[4.5]-8-DECANONE
• CYCLOHEXANEDIONE(1,4-) MONOETHYLENE
• Cyclohexane-1,4-dione monoethylene ketal
• 1,4-Cyclohexanedion monoethylene acetal
• 1,4-Dioxiro[4.5]decan-8-one.
• 1,4-Cyclohexanedione ethylene ketal
• 1,4-CYCLOHEXANEDIONE MONOETHYLENE ACETAL (1,4-DIOXASPIRO(4.5)DECAN-8-ONE)
• 1,4-Cyclohexanedione monoethylene acetal
• (R)-tert-butyl 3-(chloromethyl)pyrrolidine-1-carboxylate
• 1,4-cyclohexanedione monoacetal
• 1,4-Dioxaspiro[4,5]decan-8-one
• 1,4-Cyclohexanedione monoethyleneacetal
• 1,4-cyclohexanedione mono-ethylene acetal
• 4,4-(Ethylenedioxy)cyclohexanone
• 1,4-dioxaspiro-[4.5]-decan-8-one
• 1,4-dioxaspiro[4.5]-decan-8-one
• 1,4-dioxaspiro[4.5]decane-8-one
• 1,4-cyclohexanedione-monoethyleneacetal
• cyclohexane-1,4-dione-mono ethylene ketal
• CS-W008827
• HY-75213
• 1,4-Cyclohexanedione monoethylene acetal, 97%
• EN300-26857
• PS-8834
• 1,4-Cyclohexanedione Monoethyleneketal
• 1,4-Cyclohexane dione mono ethylene ketal
• 1,4 cyclohexanedione ethylene ketal
• FT-0600966
• 1,4-DIOXA-SPIRO[4.5]DECAN-8-ONE
• SCHEMBL46361
• 1,4-cylohexanedione monoethylene ketal
• 1,4-cyclohexanedione-mono-ethylene ketal
• BCP27579
• 8-oxo-1,4-dioxaspiro[4.5]decane
• 1,4-cyclohexandione mono-ethylene ketal
• AM20070557
• 1,4-Cyclohexanedione, cyclic 1,2-ethanediyl acetal
• AKOS005146024
• cyclohexane-1,4-dione monoethyleneacetal
• 1,4-Dioxa-(4,5)spiro-8-decanone
• 1,4-cyclohexanedione-monoethylene ketal
• VKRKCBWIVLSRBJ-UHFFFAOYSA-
• 1,4-dioxa-spiro[4,5]decan-8-one
• AC-292
• 1,4-cyclohexanedione mono-ethyiene ketal
• 1,4-dioxaspiro(4.5)decan-8-one
• DTXSID00340791
• 1,4 cyclohexanedione monoethylene ketal
• 1,4-cyclohexanedione monoethlene acetal
• SR-01000631422-1
• 1,4-cyclo-hexanedione monoethylene acetal
• 1,4-dioxaspiro[4,5]decane-8-one
• 1,4-dioxaspiro[4.5]decan-8-on
• HMS1668A09
• ,4-Dioxaspiro[4.5]decan-8-one
• 1,4-Cyclohexanedione mono-ethylene ketal
• SY002973
• 1,4 dioxaspiro[4,5]decan-8-one
• 1,4-cyclohexandione monoethyleneacetal
• 1,4-dioxa-spiro[4.5]-decan-8-one
• 1.4-dioxaspiro[4.5]decan-8-one
• 1,4-cyclohexandione monoethylene ketal
• J-504004
• F0001-1264
• SB67030
• cyclohexane-1,4-dione monoetylene acetal
• 1.4-cyclohexanedione monoethylene ketal
• 4746-97-8
• STR01678
• 1,4-dioxa-spiro[4.5] decan-8-one
• 1,4-dioxaspiro{4.5}decan-8-one
• 1.4-dioxa-spiro[4.5]decan-8-one
• NS00126015
• InChI=1/C8H12O3/c9-7-1-3-8(4-2-7)10-5-6-11-8/h1-6H2
• CCG-41335
• MFCD00010214
• 1,4-cyclohexane-dione monoethylene acetal
• 1,4-Dioxaspiro[4.5]decan-8-one,99%
• DTXCID20291872
• STL185661
• 1,4-Dioxaspiro4.5decan-8-one
• BBL034658

• MDL： MFCD00010214
• Inchi： 1S/C8H12O3/c9-7-1-3-8(4-2-7)10-5-6-11-8/h1-6H2
• InChI Key： VKRKCBWIVLSRBJ-UHFFFAOYSA-N
• SMILES： O1CCOC21CCC(CC2)=O
• BRN： 117631

Computed Properties

• Exact Mass: 156.07900
• Monoisotopic Mass: 156.078644
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: -0.1
• Topological Polar Surface Area: 35.5

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.0887 (rough estimate)
• Melting Point: 70-73 °C (lit.)
• Boiling Point: 112C
• Flash Point: 106.7℃
• Refractive Index: 1.4430 (estimate)
• Solubility: Soluble in chloroform & methanol.
• PSA: 35.53000
• LogP: 0.87260
• Solubility: Uncertain
• Sensitiveness: Moisture Sensitive

1,4-Dioxaspiro[4.5]decan-8-one Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S22-S24/25-S36/37/39-S26
• FLUKA BRAND F CODES：8-10-21
• Hazardous Material Identification：
• Safety Term：S22;S26;S36/37/39
• Risk Phrases：R36/37/38
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 1,4-Dioxaspiro[4.5]decan-8-one

1,4-Dioxaspiro[4.5]decan-8-one (CAS No. 4746-97-8): A Comprehensive Overview

1,4-Dioxaspiro[4.5]decan-8-one (CAS No. 4746-97-8) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, pharmaceuticals, and materials science. This compound belongs to the class of spiro compounds, which are characterized by a central spiro atom connecting two rings. The structure of 1,4-dioxaspiro[4.5]decan-8-one includes a dioxane ring and a cyclohexane ring connected by an oxygen atom, making it a valuable building block for various synthetic applications.

The chemical structure of 1,4-dioxaspiro[4.5]decan-8-one is particularly interesting due to its potential for ring-opening reactions and its ability to form diverse derivatives. This makes it an attractive starting material for the synthesis of complex molecules with potential biological activities. Recent studies have explored the use of 1,4-dioxaspiro[4.5]decan-8-one in the development of new pharmaceuticals and functional materials.

In the realm of pharmaceutical research, 1,4-dioxaspiro[4.5]decan-8-one has shown promise as a precursor for the synthesis of bioactive compounds. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported the successful synthesis of a series of spirocyclic derivatives from 1,4-dioxaspiro[4.5]decan-8-one, which exhibited potent anti-inflammatory and anti-cancer properties. These findings highlight the potential of 1,4-dioxaspiro[4.5]decan-8-one as a lead compound in drug discovery.

Beyond its pharmaceutical applications, 1,4-dioxaspiro[4.5]decan-8-one has also been investigated for its use in materials science. Researchers at the University of California, Berkeley, have demonstrated that 1,4-dioxaspiro[4.5]decan-8-one-based polymers exhibit excellent thermal stability and mechanical properties, making them suitable for high-performance applications such as coatings and adhesives. The unique structure of 1,4-dioxaspiro[4.5]decan-8-one allows for precise control over polymer architecture, enabling the design of materials with tailored properties.

The synthesis of 1,4-dioxaspiro[4.5]decan-8-one can be achieved through various methods, including intramolecular cyclization reactions and ring-opening polymerization techniques. A recent review article in Organic & Biomolecular Chemistry (2023) detailed several efficient synthetic routes to produce this compound on both laboratory and industrial scales. These methods often involve the use of environmentally friendly catalysts and solvents, aligning with the growing emphasis on sustainable chemistry practices.

The physical and chemical properties of 1,4-dioxaspiro[4.5]decan-8-one have been extensively studied to understand its behavior in different environments. It is known to be a colorless solid with a melting point around 90°C and is soluble in common organic solvents such as dichloromethane and ethanol. Its stability under various conditions makes it suitable for long-term storage and handling in laboratory settings.

In conclusion, 1,4-dioxaspiro[4.5]decan-8-one (CAS No. 4746-97-8) is a multifaceted compound with significant potential in both pharmaceutical and materials science applications. Its unique structure and versatile reactivity make it an invaluable tool for researchers aiming to develop novel bioactive molecules and advanced materials. As ongoing research continues to uncover new possibilities for this compound, it is poised to play an increasingly important role in various scientific disciplines.